Cas no 2228328-62-7 (2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine)

• Product Name: 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine
• CAS No: 2228328-62-7
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 6588947
• PubChem ID: 165697935
• Update Time: 2025-06-15

2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine
• 2228328-62-7
• EN300-1787639

• Inchi： 1S/C11H21N3/c1-6-14-9(3)10(8(2)13-14)11(4,5)7-12/h6-7,12H2,1-5H3
• InChI Key： IVMURJZQPUHPEV-UHFFFAOYSA-N
• SMILES： N1(CC)C(C)=C(C(C)=N1)C(C)(C)CN

Computed Properties

• Exact Mass: 195.173547683g/mol
• Monoisotopic Mass: 195.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine

Comprehensive Overview of 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine (CAS No. 2228328-62-7)

2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine, with the CAS number 2228328-62-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the ethyl and methyl substituents on the pyrazole ring, contribute to its potential as a building block for novel therapeutics and functional materials.

In recent years, the demand for pyrazole-based compounds has surged due to their role in developing targeted therapies and precision agriculture solutions. Researchers are particularly interested in 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine for its potential as a bioactive intermediate in synthesizing compounds with anti-inflammatory, antimicrobial, or neuroprotective properties. The compound's amine functionality makes it a versatile candidate for further chemical modifications, aligning with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The synthesis of CAS 2228328-62-7 typically involves multi-step organic reactions, including cyclization and alkylation processes, which are optimized for high yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize this compound, ensuring compliance with industry standards. Its stability under various conditions makes it suitable for long-term storage and transportation, addressing common logistical challenges in the chemical supply chain.

From an industrial perspective, 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting catalytic methods and solvent-free reactions to reduce environmental impact, a topic highly relevant to ESG (Environmental, Social, and Governance) initiatives. Furthermore, the compound's potential applications in crop protection formulations resonate with the global push for food security and reduced pesticide residues.

In the pharmaceutical sector, this pyrazole derivative is being explored for its drug-likeness properties, including lipophilicity and metabolic stability—key parameters in modern drug design. Computational chemistry approaches, such as molecular docking and QSAR modeling, are frequently applied to predict its interactions with biological targets. These methodologies align with the increasing integration of artificial intelligence in drug discovery, a hot topic in both academic and industrial research circles.

Quality control protocols for CAS 2228328-62-7 emphasize rigorous impurity profiling and batch-to-batch consistency, reflecting the pharmaceutical industry's focus on regulatory compliance. The compound's documentation typically includes detailed COA (Certificate of Analysis) reports, addressing the growing demand for transparency in chemical sourcing. This practice supports the broader movement toward digital transformation in laboratory data management.

As research continues, 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine may find applications beyond traditional domains. Emerging fields like bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs) could benefit from its structural features. The compound's compatibility with click chemistry reactions further expands its utility in biomaterial engineering and diagnostic probe development, areas experiencing rapid growth in the life sciences sector.

For researchers sourcing this chemical, understanding its storage conditions (typically cool, dry environments) and compatibility with common reagents is crucial. Suppliers often provide technical data sheets with specific handling recommendations, reflecting increased industry attention to laboratory safety standards and best practices in chemical management. These resources are particularly valuable for institutions implementing quality management systems like ISO 9001.

The market for pyrazole derivatives like 2228328-62-7 is influenced by patent landscapes and generic drug development timelines. Intellectual property analyses frequently examine the compound's potential in new chemical entity (NCE) development, especially in therapeutic areas with high unmet medical needs. This aligns with current discussions about pharmaceutical innovation and cost-effective drug development strategies.

In conclusion, 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine represents an important chemical building block with multifaceted applications across research and industry. Its value proposition lies in the combination of structural versatility, synthetic accessibility, and biological relevance—attributes that continue to drive scientific interest. As analytical technologies advance and high-throughput screening methods become more sophisticated, the full potential of this compound may be further unlocked, contributing to innovations in healthcare and beyond.